![molecular formula C13H13NO B1611154 4-(Phenoxymethyl)aniline CAS No. 57181-90-5](/img/structure/B1611154.png)
4-(Phenoxymethyl)aniline
Overview
Description
4-(Phenoxymethyl)aniline, also known as PMMA, is an organic compound that belongs to the class of anilines. It is a white, crystalline solid with a melting point of 65-66 °C. PMMA has been extensively studied for its various applications in the field of science and research.
Scientific Research Applications
1. Ultrasonic Degradation in Aqueous Solutions
The study by Jiang, Pétrier, and Waite (2002) explored the ultrasonic degradation of aromatic compounds like aniline in oxygen-saturated aqueous solutions. The degradation rate of aniline under ultrasonic irradiation was affected by pH, with different behaviors observed under acidic and alkaline conditions. This suggests that 4-(Phenoxymethyl)aniline could be subject to similar degradation dynamics in aqueous environments (Jiang, Pétrier, & Waite, 2002).
2. Catalytic Oxidation of Phenolic and Aniline Compounds
Zhang et al. (2009) demonstrated that superparamagnetic Fe3O4 nanoparticles could effectively remove phenol and aniline from aqueous solution. The study found that these compounds could be completely removed under certain conditions, with Fe3O4 nanoparticles acting as catalysts. This research indicates potential for the removal of this compound from environmental samples (Zhang et al., 2009).
3. Electrochemical Synthesis and Applications in Solar Cells
Shahhosseini et al. (2016) synthesized a novel polymer based on aniline derivatives for use in solar cells. The polymer showed improved energy conversion efficiency compared to traditional materials, suggesting that derivatives like this compound could have applications in renewable energy technologies (Shahhosseini et al., 2016).
4. Environmental Impact and Degradation Pathways
Li et al. (2003) studied the degradation of aniline in alkaline medium through electrocatalytic oxidation. They proposed a reaction pathway for aniline degradation to CO2, which could be relevant for understanding the environmental fate of this compound (Li et al., 2003).
5. Detection of Biomarkers in Human Urine
Jin and Yan (2021) developed a bi-functionalized luminescent metal-organic framework for detecting 4-Aminophenol, a biomarker for aniline in urine. This research could have implications for monitoring exposure to substances like this compound in a biomedical context (Jin & Yan, 2021).
Mechanism of Action
Target of Action
It is structurally similar to phenoxymethylpenicillin, a penicillin antibiotic . The primary targets of Phenoxymethylpenicillin are specific penicillin-binding proteins (PBPs) located inside the bacterial cell wall . These proteins are critical in cell wall synthesis and maintenance, as well as cell division .
Mode of Action
Phenoxymethylpenicillin inhibits the biosynthesis of cell wall mucopeptide by binding to PBPs . This disrupts the third and last stage of bacterial cell wall synthesis .
Biochemical Pathways
Based on the action of phenoxymethylpenicillin, it can be inferred that it might affect the pathways related to bacterial cell wall synthesis .
Pharmacokinetics
Phenoxymethylpenicillin, a structurally similar compound, has a bioavailability of 60%, is 80% protein-bound, metabolized in the liver, and excreted via the kidneys .
Result of Action
Based on the action of phenoxymethylpenicillin, it can be inferred that it might lead to the disruption of bacterial cell wall synthesis, thereby inhibiting the growth of bacteria .
Biochemical Analysis
Biochemical Properties
It is known that the compound has a molecular weight of 199.25 . The compound is solid at room temperature and should be stored in a dark place, under inert atmosphere, and at a temperature below -20°C
Molecular Mechanism
It is known that the compound can undergo reactions such as nucleophilic aromatic substitution . A thorough explanation of how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression, is currently lacking.
Metabolic Pathways
Aniline, a structurally similar compound, is known to be metabolized in humans primarily to N-acetyl-4-aminophenol, which is excreted in the urine .
Properties
IUPAC Name |
4-(phenoxymethyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO/c14-12-8-6-11(7-9-12)10-15-13-4-2-1-3-5-13/h1-9H,10,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPRFHWKLSQQYEM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60507707 | |
Record name | 4-(Phenoxymethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60507707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57181-90-5 | |
Record name | 4-(Phenoxymethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60507707 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(phenoxymethyl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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